molecular formula C10H9IO3 B14831270 2-Cyclopropoxy-4-iodobenzoic acid

2-Cyclopropoxy-4-iodobenzoic acid

Cat. No.: B14831270
M. Wt: 304.08 g/mol
InChI Key: CMHNWFNOUZSSSX-UHFFFAOYSA-N
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Description

2-Cyclopropoxy-4-iodobenzoic acid is a substituted benzoic acid derivative featuring a cyclopropoxy group at the 2-position and an iodine atom at the 4-position of the aromatic ring. Benzoic acid derivatives with halogen substituents (e.g., iodine, chlorine) and cyclic ether groups (e.g., cyclopropoxy, cyclopentyloxy) are often studied for their reactivity, stability, and biological activity.

Properties

Molecular Formula

C10H9IO3

Molecular Weight

304.08 g/mol

IUPAC Name

2-cyclopropyloxy-4-iodobenzoic acid

InChI

InChI=1S/C10H9IO3/c11-6-1-4-8(10(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13)

InChI Key

CMHNWFNOUZSSSX-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)I)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-4-iodobenzoic acid typically involves the iodination of a benzoic acid derivative followed by the introduction of a cyclopropoxy group. One common method involves the use of 2-iodobenzoic acid as a starting material. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropanol in the presence of a suitable base.

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-4-iodobenzoic acid are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-4-iodobenzoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carbonyl compounds.

    Reduction: Reduction reactions can convert the iodine atom to a less reactive group.

    Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include 2-Iodoxybenzoic acid (IBX) and Dess-Martin periodinane.

    Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Nucleophilic substitution reactions often require bases like potassium carbonate or sodium hydride.

Major Products Formed

    Oxidation: Formation of carbonyl compounds.

    Reduction: Formation of deiodinated products.

    Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

2-Cyclopropoxy-4-iodobenzoic acid has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Potential use in the development of bioactive compounds.

    Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical agents.

    Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-iodobenzoic acid depends on its specific application. In organic synthesis, it acts as a versatile intermediate that can undergo various transformations. In biological systems, its mechanism would depend on the target molecule it interacts with, potentially involving pathways related to its structural analogs.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
2-Cyclopropoxy-4-iodobenzoic acid* 2-cyclopropoxy, 4-iodo C₁₀H₉IO₃ ~308.09 (calculated) High halogen mass, strained ether
2-(Cyclopentyloxy)-4-propoxybenzoic Acid 2-cyclopentyloxy, 4-propoxy C₁₅H₂₀O₄ 264.31 Larger ether groups, lower polarity
2-Chloro-6-methylpyrimidine-4-carboxylic Acid Pyrimidine core, 2-Cl, 6-methyl C₆H₅ClN₂O₂ ~188.57 (calculated) Heterocyclic backbone, chlorine substituent
2-(2,4-Dichlorophenoxy) Propionic Acid Phenoxy-Cl, propionic acid C₉H₈Cl₂O₃ ~247.07 (calculated) Herbicide analog, dual chlorine

*Calculated values for 2-Cyclopropoxy-4-iodobenzoic acid assume standard atomic weights.

Key Observations:

  • Halogen Impact: The iodine atom in 2-cyclopropoxy-4-iodobenzoic acid increases molecular weight significantly compared to chlorine-containing analogs (e.g., 2-(2,4-Dichlorophenoxy) Propionic Acid). This may enhance its utility in heavy-atom-mediated applications, such as X-ray crystallography or radiopharmaceuticals.
  • Ether Group Reactivity : The cyclopropoxy group’s strained three-membered ring likely confers greater electrophilicity compared to the cyclopentyloxy group in 2-(Cyclopentyloxy)-4-propoxybenzoic Acid, which is more sterically bulky but less reactive.
  • Toxicity and Handling: Chlorinated analogs (e.g., 2-(2,4-Dichlorophenoxy) Propionic Acid) require stringent safety measures, including acid-resistant gloves, eye protection, and ventilation.

Research Implications and Gaps

Further studies are needed to:

Characterize its solubility, acidity (pKa), and thermal stability.

Evaluate toxicity via in vitro assays, leveraging protocols from chlorinated phenoxy acids.

References
Data inferred from structural analogs and safety guidelines in:

  • Cyclic ether benzoic acid handling
  • Chlorinated phenoxy acid protocols
  • Pyrimidine carboxylic acid controls

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